Cas no 1060807-38-6 (2-(2-Methoxypyridin-4-YL)propan-2-amine)

• Product Name: 2-(2-Methoxypyridin-4-YL)propan-2-amine
• CAS No: 1060807-38-6
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 2853288
• PubChem ID: 72211923
• Update Time: 2025-06-09

2-(2-Methoxypyridin-4-YL)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-METHOXYPYRIDIN-4-YL)PROPAN-2-AMINE
• AB67114
• 2-(2-Methoxypyridin-4-YL)propan-2-amine

• Inchi： 1S/C9H14N2O/c1-9(2,10)7-4-5-11-8(6-7)12-3/h4-6H,10H2,1-3H3
• SMILES： O(C)C1C=C(C=CN=1)C(C)(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• XLogP3: 0.6
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(2-Methoxypyridin-4-YL)propan-2-amine

Introduction to 2-(2-Methoxypyridin-4-YL)propan-2-amine (CAS No. 1060807-38-6) and Its Emerging Applications in Chemical Biology

2-(2-Methoxypyridin-4-YL)propan-2-amine, identified by the CAS number 1060807-38-6, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely recognized for their role in medicinal chemistry and drug discovery. The presence of both a methoxy group and an amine functional group in its molecular structure contributes to its versatility, making it a valuable scaffold for the development of novel bioactive molecules.

The pyridine ring in 2-(2-Methoxypyridin-4-YL)propan-2-amine serves as a key pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. Pyridine derivatives are well-documented for their ability to modulate various cellular processes, including signal transduction, enzyme inhibition, and neurotransmitter activity. The amine substituent at the propyl chain further enhances the compound's potential by enabling further functionalization through amide or urea bond formations, which are common strategies in drug design to improve solubility, bioavailability, and target affinity.

In recent years, the interest in 2-(2-Methoxypyridin-4-YL)propan-2-amine has been fueled by its reported activities in preclinical studies. Research has demonstrated that this compound exhibits promising properties as an intermediate in the synthesis of small-molecule inhibitors targeting inflammatory pathways. Specifically, studies have highlighted its potential role in modulating Janus kinases (JAKs), which are critical mediators of inflammatory responses. The ability of 2-(2-Methoxypyridin-4-YL)propan-2-amine to interact with these kinases has opened new avenues for developing treatments against chronic inflammatory diseases such as rheumatoid arthritis and psoriasis.

Moreover, the methoxy group at the 2-position of the pyridine ring plays a crucial role in determining the compound's pharmacokinetic profile. This substitution enhances metabolic stability while maintaining adequate solubility, making it an attractive candidate for further development into therapeutic agents. Computational modeling studies have also suggested that the electronic distribution around the pyridine ring influences binding affinity to biological targets, underscoring the importance of this structural feature in drug design.

Advances in synthetic chemistry have enabled more efficient methodologies for producing 2-(2-Methoxypyridin-4-YL)propan-2-amine, allowing researchers to explore its derivatives with tailored biological activities. For instance, modifications at the propyl amine group have led to compounds with enhanced selectivity for specific JAK isoforms, reducing off-target effects. Such refinements are essential for translating preclinical findings into clinical applications, where safety and efficacy are paramount.

The compound's relevance extends beyond inflammation modulation. Emerging research indicates that pyridine-based scaffolds, including 2-(2-Methoxypyridin-4-YL)propan-2-amine, may also play a role in oncology. Preclinical data suggest that derivatives of this molecule can inhibit tyrosine kinases involved in cancer cell proliferation and survival. By targeting these pathways, such compounds hold promise for developing novel anticancer therapies that exhibit improved selectivity over existing treatments.

Another area of interest is the use of 2-(2-Methoxypyridin-4-YL)propan-2-amine as a building block for radiolabeled probes in diagnostic imaging. The pyridine moiety can be readily functionalized to incorporate radioactive isotopes, enabling non-invasive visualization of biological processes at the molecular level. This application is particularly valuable in neuroimaging, where pyridine derivatives have been used to track neurotransmitter receptors and transporters.

The synthesis of 2-(2-Methoxypyridin-4-YL)propan-2-amine involves multi-step organic reactions that highlight its synthetic utility. Common approaches include nucleophilic substitution reactions on halogenated pyridines followed by condensation with propyl amine derivatives. Recent innovations in catalytic systems have improved yields and reduced byproduct formation, making large-scale production more feasible. These advancements underscore the compound's importance not only as a research tool but also as a potential lead compound for industrial applications.

In conclusion, 2-(2-Methoxypyridin-4-YL)propan-2-amine (CAS No. 1060807-38-6) represents a significant advancement in chemical biology and pharmaceutical research due to its versatile structure and promising biological activities. Its role as an intermediate in drug discovery continues to evolve with ongoing research into its derivatives and applications across multiple therapeutic areas. As synthetic methodologies improve and computational tools become more sophisticated, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.